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Abstract
Carbazomycin C, a carbazole alkaloid with notable biological activities, belongs to the broader

family of carbazomycins isolated from actinomycetes. This technical guide provides a

comprehensive overview of the discovery, isolation, and characterization of Carbazomycin C
from Streptoverticillium ehimense. Detailed experimental protocols for fermentation, extraction,

and purification are presented, alongside a compilation of its physicochemical and biological

properties. This document aims to serve as a valuable resource for researchers in natural

product chemistry, microbiology, and drug discovery.

Introduction
Carbazomycins are a group of carbazole alkaloids first reported in the 1980s. Carbazomycin
C, a minor component of the carbazomycin complex, was first isolated from the cultured broth

of Streptoverticillium ehimense (strain H 1051-MY 10).[1][2][3] Its structure was elucidated as

4-hydroxy-3,6-dimethoxy-1,2-dimethylcarbazole.[1] Carbazomycin C, along with its congeners,

has demonstrated a range of biological activities, including antibacterial, antifungal, and

cytotoxic properties, making it a molecule of interest for further investigation in drug

development.
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Physicochemical and Biological Properties of
Carbazomycin C
Carbazomycin C is a solid with the molecular formula C₁₆H₁₇NO₃ and a molecular weight of

271.316 g/mol .[4] A summary of its key physicochemical and biological activity data is

presented in the tables below.

Table 1: Physicochemical Properties of Carbazomycin C
Property Value Reference

CAS Number 108073-62-7 [4]

Molecular Formula C₁₆H₁₇NO₃ [4]

Molecular Weight 271.316 [4]

Appearance Solid [4]

Solubility Soluble in DMSO [4]

Table 2: Biological Activity of Carbazomycin C
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Activity Type Target Measurement Value Reference

Antibacterial
Staphylococcus

aureus
MIC 50 µg/mL

Bacillus

anthracis
MIC 25 µg/mL

Bacillus subtilis MIC 100 µg/mL

Micrococcus

flavus
MIC 50 µg/mL

Antifungal
Trichophyton

asteroides
MIC 25 µg/mL

Trichophyton

mentagrophytes
MIC 100 µg/mL

Plant Pathogenic

Fungi (panel of

5)

MIC 12.5-100 µg/mL

Antimalarial
Plasmodium

falciparum
IC₅₀ 2.1 µg/mL

Cytotoxic
MCF-7 (Breast

Cancer)
IC₅₀ 9.8 µg/mL

KB (Oral Cancer) IC₅₀ 21.4 µg/mL

NCI H187 (Lung

Cancer)
IC₅₀ 8.2 µg/mL

Enzyme

Inhibition

5-Lipoxygenase

(5-LO)
IC₅₀ 1.9 µM

Experimental Protocols
The following sections detail the methodologies for the production and isolation of

Carbazomycin C from Streptoverticillium ehimense.
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Fermentation of Streptoverticillium ehimense
A detailed fermentation protocol for the production of carbazomycins by Streptoverticillium

ehimense H 1051-MY 10 is outlined below.

3.1.1. Culture Medium

Seed Culture Medium: The composition of the seed culture medium includes soluble starch

(20 g/L), tryptone soy broth (20 g/L), yeast extract (3 g/L), CaCO₃ (3 g/L), K₂HPO₄ (1 g/L),

and MgSO₄·7H₂O (0.025 g/L). The initial pH is adjusted to 7.2 before sterilization.

Production Medium: A suitable production medium consists of glucose (4 g/L), yeast extract

(5 g/L), and peptone (10 g/L).

3.1.2. Fermentation Conditions

Inoculum Preparation: Inoculate the seed culture medium with a spore suspension of

Streptoverticillium ehimense H 1051-MY 10. Incubate the culture for 4 days on a rotary

shaker at 160 rpm and 30°C.

Production Culture: Inoculate the production medium with the seed culture. The fermentation

is carried out in shake flasks or a fermenter at 28-30°C with agitation. The production of

carbazomycins is typically monitored over several days.

Extraction and Purification of Carbazomycin C
The extraction and purification of Carbazomycin C from the fermentation broth involves

several steps to separate it from other carbazomycin congeners and impurities.

3.2.1. Extraction

Mycelial Extraction: After fermentation, the mycelia are separated from the broth by

centrifugation or filtration.

Solvent Extraction: The mycelial cake is extracted with acetone. The acetone extract is then

concentrated in vacuo to remove the acetone. The resulting aqueous residue is then

extracted with ethyl acetate.[3] The ethyl acetate extract contains the crude mixture of

carbazomycins.
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3.2.2. Chromatographic Purification

A multi-step chromatographic process is employed to isolate Carbazomycin C.

Alumina Column Chromatography: The crude ethyl acetate extract is subjected to column

chromatography on alumina.[3] The column is eluted with a solvent system, typically a

gradient of increasing polarity (e.g., n-hexane-ethyl acetate), to separate the carbazomycin
complex into fractions.

Silica Gel Column Chromatography: Fractions enriched with Carbazomycin C from the

alumina column are further purified by silica gel column chromatography. A solvent system

such as a gradient of n-hexane and dichloromethane can be used to achieve finer separation

of the carbazomycin analogs. The elution of compounds is monitored by thin-layer

chromatography (TLC).

Final Purification: Fractions containing pure Carbazomycin C are combined and the solvent

is evaporated to yield the purified compound.

Structural Elucidation Data
The structure of Carbazomycin C was determined by spectroscopic methods, primarily

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry.

Table 3: NMR Spectral Data for Carbazomycin C
¹H NMR (Chemical Shift δ, ppm) ¹³C NMR (Chemical Shift δ, ppm)

Data not available in the searched literature. Data not available in the searched literature.

Note: Despite extensive literature searches, specific ¹H and ¹³C NMR chemical shift and

coupling constant data for Carbazomycin C were not found in the available resources.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the isolation of Carbazomycin C.
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Caption: Workflow for the isolation of Carbazomycin C.
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Putative Biosynthetic Pathway
The biosynthesis of the carbazole core of carbazomycins is believed to proceed from L-

tryptophan. The following diagram illustrates a putative pathway for the formation of the

carbazole nucleus.
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Caption: Putative biosynthetic pathway of Carbazomycin C.

Conclusion
Carbazomycin C, produced by Streptoverticillium ehimense, represents an interesting scaffold

for potential therapeutic development due to its diverse biological activities. This guide has

provided a detailed overview of the available technical information regarding its discovery and

isolation. While the fundamental steps for fermentation and purification have been outlined,

further research to optimize production yields and to fully characterize its spectral properties

would be beneficial for advancing its potential applications. The provided protocols and data

serve as a solid foundation for researchers and professionals in the field of natural product

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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